Cas no 114394-00-2 (2(3H)-Naphthalenone, 6-[(1S)-1,2-dihydroxy-1-methylethyl]-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)-)

2(3H)-Naphthalenone, 6-[(1S)-1,2-dihydroxy-1-methylethyl]-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- structure

114394-00-2 structure

Product Name:2(3H)-Naphthalenone, 6-[(1S)-1,2-dihydroxy-1-methylethyl]-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)-

CAS No:114394-00-2

MF:C₁₅H₂₄O₃

MW:252.349265098572

CID:5576623

Update Time:2023-08-22

2(3H)-Naphthalenone, 6-[(1S)-1,2-dihydroxy-1-methylethyl]-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Chemical and Physical Properties

Names and Identifiers

- 2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, [4R-[4α,4aα,6β(S*)]]- (9CI)
- (4R,4aS,6R)-6-[(1S)-1,2-Dihydroxy-1-methylethyl]-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-2(3H)-naphthalenone
- (11S)-Nootkatone-11,12-diol
- 2(3H)-Naphthalenone, 6-[(1S)-1,2-dihydroxy-1-methylethyl]-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)-
- Inchi： 1S/C15H24O3/c1-10-6-13(17)7-11-4-5-12(8-14(10,11)2)15(3,18)9-16/h7,10,12,16,18H,4-6,8-9H2,1-3H3/t10-,12-,14+,15-/m1/s1
- InChI Key： DJPISZPEZJGKKI-WAZAZEMKSA-N
- SMILES： O=C1C=C2[C@@](C[C@](CC2)([H])[C@](C)(O)CO)([C@H](C)C1)C

2(3H)-Naphthalenone, 6-[(1S)-1,2-dihydroxy-1-methylethyl]-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Production Method

Production Method 1

4630-07-3

114394-00-2

875290-71-4

114394-01-3

875553-23-4

Reaction Conditions

1.114 d, rt
2.1R:NaBH4, R:CeCl3
3.15 d, rt

Reference

: Modification of valencene by bio- and chemical transformation

By Asakawa, Yoshinori et al, Natural Product Communications, 2013, 8(7), 859-862

Production Method 2

226547-04-2

114394-00-2

Reaction Conditions

1.1R:UO2, C:SiO2

Reference

: Urodiolenone from grapefruit juice, a urinary metabolite found in hypertensive subjects

By Chayen, Ralph et al, Phytochemistry, 1988, 27(2), 369-72

Production Method 3

4630-07-3

114394-00-2

1613312-99-4

875290-71-4

114394-01-3

Reaction Conditions

1.114 d, rt
2.1R:NaBH4, R:CeCl3
3.1R:p-O2NC6H4CO2H, R:PPh3, R:EtO2CN=NCO2Et
4.15 d, rt

Reference

: Modification of valencene by bio- and chemical transformation

By Asakawa, Yoshinori et al, Natural Product Communications, 2013, 8(7), 859-862

Production Method 4

4630-07-3

114394-00-2

875290-71-4

875553-24-5

114394-01-3

875553-22-3

875553-23-4

875553-25-6

Reaction Conditions

1.1S:H2O, 5 d, 30°C, pH 7.0

Reference

: Biotransformation of citrus aromatics nootkatone and valencene by microorganisms

By Furusawa, Mai et al, Chemical & Pharmaceutical Bulletin, 2005, 53(11), 1423-1429